Cas no 2228306-51-0 (5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole)

• Product Name: 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole
• CAS No: 2228306-51-0
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 6217728
• PubChem ID: 165866760
• Update Time: 2025-11-03

5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole
• 5-{3-[(3-methylazetidin-3-yl)oxy]phenyl}-1H-1,2,3,4-tetrazole
• 2228306-51-0
• EN300-1769717

• Inchi： 1S/C11H13N5O/c1-11(6-12-7-11)17-9-4-2-3-8(5-9)10-13-15-16-14-10/h2-5,12H,6-7H2,1H3,(H,13,14,15,16)
• InChI Key： YADPUYCNLYXMOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C2N=NNN=2)C=1)C1(C)CNC1

Computed Properties

• Exact Mass: 231.11201006g/mol
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole

Comprehensive Overview of 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole (CAS No. 2228306-51-0)

The compound 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole (CAS No. 2228306-51-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its tetrazole core, combined with the 3-methylazetidin-3-yl moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, which is a key feature in modern drug design.

One of the most searched questions in the context of tetrazole derivatives is their role in enzyme inhibition and receptor modulation. The 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole structure is often explored for its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. This aligns with the growing trend in precision medicine, where tailored therapeutics are designed to address specific molecular pathways.

From a synthetic chemistry perspective, the incorporation of the azetidine ring into the tetrazole scaffold introduces both challenges and opportunities. The 3-methylazetidin-3-yl group is known for its conformational rigidity, which can enhance binding affinity and selectivity. This property is highly relevant to current discussions on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) optimization, topics frequently searched by pharmaceutical professionals.

Another hot topic in the scientific community is the use of heterocyclic compounds like 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole in catalysis and material science. Its electron-rich tetrazole ring can participate in coordination chemistry, making it a potential ligand for metal-organic frameworks (MOFs). This application is particularly appealing given the rising interest in sustainable chemistry and green synthesis methods.

In summary, 5-{3-(3-methylazetidin-3-yl)oxyphenyl}-1H-1,2,3,4-tetrazole (CAS No. 2228306-51-0) represents a versatile compound with broad applicability in drug discovery, catalysis, and material science. Its unique structural features and alignment with current research trends make it a subject of ongoing investigation and innovation.